Cas no 2228411-28-5 (2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid)

• Product Name: 2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid
• CAS No: 2228411-28-5
• MF: C₁₂H₁₃F₃O₃
• MW: 262.225034475327
• CID: 6143490
• PubChem ID: 165631184
• Update Time: 2025-11-01

2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid
• 2-[2-methoxy-3-(trifluoromethyl)phenyl]-2-methylpropanoic acid
• 2228411-28-5
• EN300-1941755

• Inchi： 1S/C12H13F3O3/c1-11(2,10(16)17)7-5-4-6-8(9(7)18-3)12(13,14)15/h4-6H,1-3H3,(H,16,17)
• InChI Key： JDFGJAAHULGUAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C(C(=O)O)(C)C)(F)F

Computed Properties

• Exact Mass: 262.08167876g/mol
• Monoisotopic Mass: 262.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid

Introduction to 2-2-Methoxy-3-(Trifluoromethyl)phenyl-2-Methylpropanoic Acid (CAS No. 2228411-28-5)

2-2-Methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid (CAS No. 2228411-28-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a methoxy group, a trifluoromethyl group, and a methylpropanoic acid moiety, exhibits promising biological activities and potential therapeutic applications.

The methoxy group in the compound contributes to its lipophilicity and can influence its ability to cross biological membranes. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's stability and metabolic resistance. The methylpropanoic acid moiety provides the compound with acidic properties, which can be crucial for its interaction with biological targets.

Recent studies have explored the potential of 2-2-Methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in animal models have demonstrated that the compound can reduce inflammation in tissues affected by conditions such as arthritis and colitis.

Another area of interest is the compound's potential as an anticancer agent. Research has indicated that 2-2-Methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a promising candidate for further investigation in oncology.

The pharmacokinetic properties of 2-2-Methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid have also been studied to assess its suitability for therapeutic use. Preclinical data suggest that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in human trials.

In terms of synthetic methods, 2-2-Methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid can be synthesized through a series of well-established organic reactions. One common approach involves the coupling of a trifluoromethylated aryl bromide with an appropriate methoxy-substituted aldehyde, followed by reduction and esterification steps to form the final product. The synthetic route can be optimized to improve yield and purity, making it feasible for large-scale production.

The structural diversity and functional groups present in 2-2-Methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid also make it an attractive scaffold for medicinal chemistry efforts aimed at developing novel therapeutics. By modifying the substituents on the aromatic ring or the alkyl chain, researchers can explore a range of analogs with potentially improved biological activities or pharmacological properties.

In conclusion, 2-2-Methoxy-3-(trifluoromethyl)phenyl-2-methylpropanoic acid (CAS No. 2228411-28-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field.